Cas no 106727-86-0 (1,2-Benzenedicarboxylic acid, 4,5-dichloro-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4,5-dichloro-, dimethyl ester
• CAS No: 106727-86-0
• MF: C₁₀H₈Cl₂O₄
• MW: 263.07412147522
• MDL: MFCD18206198
• CID: 1184070
• PubChem ID: 10635247
• Update Time: 2025-04-20

1,2-Benzenedicarboxylic acid, 4,5-dichloro-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4,5-dichloro-, dimethyl ester
• 4,5-dichlorophthalic acid dimethyl ester
• dimethyl 4,5-dichlorophthalate
• dimethyl4,5-dichlorophthalate
• Dimethyl 4,5-dichlorobenzene-1,2-dicarboxylate
• KTVZUWJEGZEEEL-UHFFFAOYSA-N
• 106727-86-0
• AB11163
• DTXSID601334688
• SCHEMBL1953848
• DA-34801
• MFCD18206198

• MDL： MFCD18206198
• Inchi： 1S/C10H8Cl2O4/c1-15-9(13)5-3-7(11)8(12)4-6(5)10(14)16-2/h3-4H,1-2H3
• InChI Key： KTVZUWJEGZEEEL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OC)=C(C(=O)OC)C=1)Cl

Computed Properties

• Exact Mass: 261.98004
• Monoisotopic Mass: 261.9799641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6